Cas no 1934548-31-8 (methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate)

• Product Name: methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate
• CAS No: 1934548-31-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD31743151
• CID: 5221272
• PubChem ID: 130682573
• Update Time: 2026-03-07

methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate

• MDL： MFCD31743151
• Inchi： 1S/C8H13NO3/c1-11-7(10)6-2-9-3-8(6)4-12-5-8/h6,9H,2-5H2,1H3
• InChI Key： XXDPJKSTUMOPDP-UHFFFAOYSA-N
• SMILES： C1C2(C(C(OC)=O)CNC2)CO1

Additional information on methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate

Recent Advances in the Application of Methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate (CAS: 1934548-31-8) in Chemical Biology and Pharmaceutical Research

Methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate (CAS: 1934548-31-8) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique spirocyclic structure and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

The spirocyclic framework of methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate offers significant advantages in drug design, including enhanced metabolic stability and improved binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are of interest for treating anxiety and epilepsy. The researchers successfully incorporated the spirocyclic moiety into a series of analogs, resulting in compounds with improved blood-brain barrier penetration compared to traditional GABAergic drugs.

In the realm of antimicrobial drug development, methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate has shown particular promise. A recent patent application (WO2023051234) describes its use in creating novel β-lactamase inhibitors to combat antibiotic-resistant bacteria. The spirocyclic structure appears to confer resistance to enzymatic degradation while maintaining potent inhibitory activity against class A and class C β-lactamases. This application addresses the critical need for new strategies against multidrug-resistant pathogens, positioning the compound as a valuable tool in the fight against antimicrobial resistance.

From a synthetic chemistry perspective, advances in the preparation of methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate have been significant. A 2024 publication in Organic Letters details an improved asymmetric synthesis route that achieves >99% enantiomeric excess using a chiral palladium catalyst. This methodological breakthrough enables the production of optically pure material at scale, facilitating its broader application in medicinal chemistry programs. The paper also reports on the compound's reactivity profile, demonstrating its versatility in various coupling reactions and ring-opening transformations.

Emerging research suggests potential applications of this scaffold beyond small molecule therapeutics. A recent bio-conjugation study (ACS Chemical Biology, 2024) explored its use in creating stable protein conjugates for targeted drug delivery. The spirocyclic structure proved particularly effective at maintaining conjugate stability in physiological conditions while allowing controlled release of payloads at target sites. This application could significantly advance the field of antibody-drug conjugates and other biotherapeutic modalities.

Looking forward, methyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate continues to attract attention for its unique properties and broad applicability. Current research efforts are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its rigid structure may offer advantages in ternary complex formation. Additionally, computational studies are underway to better understand its conformational preferences and how these influence molecular recognition events. As these investigations progress, this compound is poised to play an increasingly important role in cutting-edge drug discovery programs.